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Compound of Interest

Compound Name: Platycoside G1

Cat. No.: B2483327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies and data for the analysis of

Platycoside G1, a prominent triterpenoid saponin isolated from the roots of Platycodon

grandiflorum. Platycoside G1, also known as Deapi-platycoside E, is recognized for its potent

antioxidant activities and is a key analyte in the quality control and pharmacological research of

Platycodon grandiflorum extracts.[1][2] This document outlines standardized protocols for

accurate and reproducible quantification of Platycoside G1 using High-Performance Liquid

Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), along with

information on its chemical properties and biological significance.

Chemical and Physical Properties
Platycoside G1 is a complex glycoside with a triterpenoid aglycone backbone. Its chemical

properties are summarized in the table below.
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Property Value Source

Synonyms Deapi-platycoside E [3][4]

Molecular Formula C₆₄H₁₀₄O₃₄ [1][3]

Molecular Weight 1417.49 g/mol [1][3]

CAS Number 849758-42-5 [1][3]

Appearance White to off-white solid [1]

Purity (Commercial Standard) 95% - 99% [3][4]

Solubility
Soluble in DMSO (100 mg/mL

with sonication)
[1]

Storage (in solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
[1]

Analytical Methodologies
Accurate quantification of Platycoside G1 is crucial for quality control of herbal medicines and

for pharmacokinetic studies. HPLC with UV or Evaporative Light Scattering Detection (ELSD)

and LC-MS are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust and widely used method for the quantification of Platycoside G1.

Experimental Workflow for HPLC Analysis
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Sample Preparation

HPLC Analysis

Data Analysis

Platycoside G1 Standard Methanol/DMSO Stock Solution Working Standards

HPLC System

Plant Extract Solid Phase Extraction Filtered Sample C18 Column

Acetonitrile/Water Gradient

UV/ELSD

Chromatogram Calibration Curve Quantification

Sample Preparation LC-MS/MS Analysis

Data Analysis

Standard/Sample Extraction/Dilution Filtration (0.22 µm) UPLC/HPLC QTOF or Triple Quad MS ESI (Negative/Positive)

TIC/EIC Mass Spectra Quantification (MRM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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